Cas no 2320683-37-0 (2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide
• CAS No: 2320683-37-0
• MF: C₁₈H₂₀FNO₂S₂
• MW: 365.485305786133
• CID: 5355920
• Update Time: 2025-06-20

2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-fluorophenyl)thio)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
• 2-(4-fluorophenyl)sulfanyl-N-[(4-thiophen-3-yloxan-4-yl)methyl]acetamide
• 2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide

• Inchi： 1S/C18H20FNO2S2/c19-15-1-3-16(4-2-15)24-12-17(21)20-13-18(6-8-22-9-7-18)14-5-10-23-11-14/h1-5,10-11H,6-9,12-13H2,(H,20,21)
• InChI Key： XUXKZTRELIOOTN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(CSC2C=CC(=CC=2)F)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 3.7
• Topological Polar Surface Area: 91.9

Additional information on 2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide

Introduction to Compound with CAS No. 2320683-37-0 and Product Name: 2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide

The compound with the CAS number 2320683-37-0 and the product name 2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this compound incorporates several key functional groups, including a fluorophenyl sulfanyl moiety and a thiophen-3-yl substituent, which contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of the 4-fluorophenyl sulfanyl group in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes. Specifically, fluorine atoms can influence the electronic properties of adjacent aromatic rings, leading to modifications in binding interactions with proteins and enzymes.

The other notable feature of this compound is the thiophen-3-yl substituent, which is part of an oxanmethylenemethylamino side chain. Thiophene derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the structure of this compound may contribute to its ability to modulate biological pathways relevant to various diseases.

Moreover, the acetamide moiety in the compound's name indicates the presence of an amide bond, which is a common structural feature in many bioactive molecules. Amides are known for their ability to participate in hydrogen bonding interactions, which can be crucial for achieving high affinity and selectivity in binding to biological targets. The specific arrangement of atoms in this compound's structure may thus facilitate interactions with proteins or enzymes involved in disease processes.

In the context of current research trends, this compound aligns with the growing interest in designing molecules that combine multiple pharmacophoric elements to achieve enhanced therapeutic efficacy. The combination of a fluorophenyl sulfanyl group and a thiophen-3-yl substituent suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic window and reducing the likelihood of resistance development.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental assays. The structure of this compound has been subjected to molecular docking studies using various computational tools, which have suggested potential interactions with targets such as kinases and transcription factors. These predictions are based on the known binding preferences of similar molecules and provide valuable insights into the potential pharmacological effects of this compound.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorophenyl sulfanyl group typically requires fluorination reactions under controlled conditions, while the incorporation of the thiophen-3-yl substituent may involve cross-coupling reactions such as Suzuki or Stille couplings. The final step involves forming the amide bond through condensation reactions between acetic acid derivatives and appropriate amines.

Once synthesized, the compound is subjected to rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques confirm the structural integrity of the molecule and provide information about its purity and chemical environment. Additionally, X-ray crystallography may be employed if single crystals are obtained, allowing for detailed visualization of the molecular structure at an atomic level.

The biological evaluation of this compound typically involves testing its activity against a panel of relevant targets in vitro. This may include enzyme assays to measure inhibition or activation effects on specific enzymes, as well as cell-based assays to assess cytotoxicity or other relevant biological responses. The results from these assays provide initial insights into the potential therapeutic applications of the compound.

In vivo studies are also conducted to evaluate the pharmacokinetic properties and efficacy of promising compounds like this one. These studies involve administering the compound to animal models at various doses and monitoring its absorption, distribution, metabolism, excretion (ADME), and toxicological effects. Positive results from these studies would support further development efforts aimed at translating laboratory findings into clinical applications.

The importance of fluorinated aromatic compounds in drug discovery cannot be overstated. The ability to fine-tune electronic properties through fluorine substitution has led to numerous successful drugs that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorophenyl sulfanyl group in this compound is likely responsible for many of its unique chemical properties that make it an attractive candidate for further investigation.

The presence of both a fluorophenyl sulfanyl group and a thiophen-3-yl substituent suggests that this molecule may interact with multiple targets simultaneously—a strategy that has shown great promise in recent years for developing multifunctional therapeutics capable of addressing complex diseases more effectively than single-target drugs alone.

As research continues into new ways to treat various diseases using small molecule drugs like this one,2-(4-fluorophenyl)sulfanyl-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}acetamide, it will be important for scientists worldwide not only but also clinicians who translate these findings into patient care settings where they can make real differences by improving health outcomes across populations affected by these conditions.